Cas no 1864073-11-9 (4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride)

• Product Name: 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride
• CAS No: 1864073-11-9
• MF: C₈H₁₅ClN₄S
• MW: 234.749498605728
• CID: 5719779
• PubChem ID: 72716458
• Update Time: 2025-06-08

4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidinehydrochloride
• EN300-241596
• F2167-0455
• AKOS026746829
• 1864073-11-9
• 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride
• 4-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]piperidine;hydrochloride

• Inchi： 1S/C8H14N4S.ClH/c1-12-6-10-11-8(12)13-7-2-4-9-5-3-7;/h6-7,9H,2-5H2,1H3;1H
• InChI Key： WPTNAYRPXLEQPP-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=CN1C)C1CCNCC1

Computed Properties

• Exact Mass: 234.0705954g/mol
• Monoisotopic Mass: 234.0705954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride

Introduction to 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride (CAS No. 1864073-11-9)

4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride, with the CAS number 1864073-11-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and features a unique structural combination of a piperidine ring and a 1,2,4-triazole moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various pharmaceutical research endeavors.

The chemical structure of 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride is characterized by a piperidine ring linked to a 1,2,4-triazole ring via a sulfur atom. The methyl group on the triazole ring adds further complexity and can influence the compound's reactivity and biological activity. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in both research and potential therapeutic applications.

Recent studies have highlighted the potential of 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

In addition to its antifungal properties, 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, such as breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride have been extensively studied to assess its suitability for therapeutic use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

Toxicity studies have also been conducted to evaluate the safety profile of 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In the realm of drug discovery and development, 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride has shown promise as a lead compound for optimizing new therapeutic agents. Its unique chemical structure provides a robust platform for structural modifications aimed at enhancing its potency and selectivity. Ongoing research efforts are focused on identifying derivatives with improved pharmacological properties and reduced toxicity.

The synthesis of 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the piperidine ring through amination reactions and the introduction of the 1,2,4-triazole moiety via nucleophilic substitution reactions. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability.

In conclusion, 4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]piperidine hydrochloride (CAS No. 1864073-11-9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds significant promise for advancing treatments in areas such as antifungal therapy and cancer treatment.